Cas no 1225280-55-6 ((3-Bromo-5-(trifluoromethoxy)phenyl)(pyrrolidin-1-yl)methanone)

• Product Name: (3-Bromo-5-(trifluoromethoxy)phenyl)(pyrrolidin-1-yl)methanone
• CAS No: 1225280-55-6
• MF: C₁₂H₁₁BrF₃NO₂
• MW: 338.1205
• CID: 5087358
• Update Time: 2025-05-19

(3-Bromo-5-(trifluoromethoxy)phenyl)(pyrrolidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (3-Bromo-5-(trifluoromethoxy)phenyl)(pyrrolidin-1-yl)methanone

• Inchi： 1S/C12H11BrF3NO2/c13-9-5-8(11(18)17-3-1-2-4-17)6-10(7-9)19-12(14,15)16/h5-7H,1-4H2
• InChI Key： MZXSPZPLXZVAIV-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C(C([H])=C(C=1[H])C(N1C([H])([H])C([H])([H])C([H])([H])C1([H])[H])=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 331
• XLogP3: 3.7
• Topological Polar Surface Area: 29.5

Additional information on (3-Bromo-5-(trifluoromethoxy)phenyl)(pyrrolidin-1-yl)methanone

Introduction to (3-Bromo-5-(trifluoromethoxy)phenyl)(pyrrolidin-1-yl)methanone and Its Significance in Modern Chemical Research

The compound with the CAS number 1225280-55-6 is a highly intriguing molecule known as (3-Bromo-5-(trifluoromethoxy)phenyl)(pyrrolidin-1-yl)methanone. This compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential biological activities. The presence of both bromo and trifluoromethoxy substituents on the aromatic ring, coupled with a pyrrolidinyl moiety, makes it a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, the development of novel heterocyclic compounds has been a focal point in medicinal chemistry, particularly in the search for new therapeutic agents. The pyrrolidin-1-yl group is a common pharmacophore found in many bioactive molecules, contributing to their binding affinity and selectivity towards biological targets. The methanone linkage in this compound not only provides a rigid structure but also allows for further functionalization, making it an attractive candidate for drug discovery programs.

The aromatic ring of (3-Bromo-5-(trifluoromethoxy)phenyl)(pyrrolidin-1-yl)methanone is particularly noteworthy due to the combination of bromo and trifluoromethoxy groups. These substituents are known to enhance the metabolic stability and lipophilicity of molecules, which are crucial factors in drug design. The bromo group can be readily modified through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, allowing for the introduction of diverse functional groups. This flexibility makes the compound a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine atoms can significantly alter the electronic properties and biological activity of molecules. In particular, trifluoromethoxy groups have been shown to improve the binding affinity of drug candidates to their target proteins. This has led to an increased interest in fluorinated derivatives as potential therapeutic agents.

The 3-Bromo-5-(trifluoromethoxy)phenyl moiety in this compound is particularly interesting because it combines two powerful pharmacological tools: the bromo group for further functionalization and the trifluoromethoxy group for enhanced bioactivity. This combination has been explored in various drug discovery efforts, leading to the identification of several promising lead compounds. The pyrrolidin-1-yl group further contributes to the complexity and potential bioactivity of the molecule, making it a valuable scaffold for further investigation.

In addition to its structural features, (3-Bromo-5-(trifluoromethoxy)phenyl)(pyrrolidin-1-yl)methanone has shown potential in various biological assays. Preliminary studies have indicated that this compound may exhibit activity against certain enzymatic targets, making it a candidate for further development as a therapeutic agent. These findings are particularly exciting given the increasing demand for novel drugs that can address unmet medical needs.

The synthesis of this compound involves several key steps that highlight its complexity and synthetic appeal. The bromination and methoxylation of the aromatic ring are critical steps that introduce the key functional groups responsible for its biological activity. Subsequent coupling reactions with pyrrolidine derivatives complete the synthesis, yielding a molecule that is both structurally interesting and biologically relevant.

The use of computational methods has also played a significant role in understanding the properties of (3-Bromo-5-(trifluoromethoxy)phenyl)(pyrrolidin-1-yl)methanone. Molecular modeling studies have provided insights into its binding mode with potential biological targets, helping to guide future modifications and optimizations. These computational approaches are increasingly important in modern drug discovery, allowing researchers to predict and understand the behavior of molecules before they are synthesized in the laboratory.

In conclusion, (3-Bromo-5-(trifluoromethoxy)phenyl)(pyrrolidin-1-yl)methanone represents a promising scaffold for further chemical biology research. Its unique structural features, combined with its potential biological activities, make it an attractive candidate for drug discovery efforts. As research in this area continues to evolve, compounds like this will undoubtedly play a crucial role in developing new therapeutic agents that address complex diseases.